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Compound of Interest

Compound Name: MRTX-EX185 (formic)

Cat. No.: B15141032 Get Quote

Essential Safety and Handling Guide for MRTX-
EX185 (formic)
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of MRTX-EX185 (formic), a potent KRAS(G12D) inhibitor. Adherence to these guidelines is

essential to ensure a safe laboratory environment. While the safety data sheet (SDS) for

MRTX-EX185 (formic) indicates it is not a hazardous substance, the presence of formic acid

necessitates specific precautions.[1]

Occupational Exposure Limits for Formic Acid
It is imperative to manage workplace exposure to formic acid. The following table summarizes

the permissible exposure limits (PELs) established by various regulatory agencies.

Agency
Time-Weighted Average
(TWA)

Short-Term Exposure Limit
(STEL)

OSHA 5 ppm (8-hour) -

NIOSH 5 ppm (10-hour) -

ACGIH 5 ppm (8-hour) 10 ppm
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Data sourced from the New Jersey Department of Health Hazardous Substance Fact Sheet for

Formic Acid.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling MRTX-EX185 (formic). The following

recommendations are based on standard laboratory procedures and the potential hazards

associated with formic acid.

Routine Handling of Solid Compound
When handling the solid form of MRTX-EX185 (formic), the following PPE is required:

Eye Protection: Safety goggles with side-shields are mandatory to protect against dust

particles.[1]

Hand Protection: Wear acid-resistant protective gloves.[1][3] Nitrile, neoprene, or PVC

gloves are recommended.[3]

Body Protection: A lab coat or impervious clothing should be worn to protect the skin.[1]

Respiratory Protection: Use a suitable respirator, especially in areas with inadequate

ventilation, to avoid inhalation of dust.[1]

Preparation of Solutions and Handling of Liquid
Formulations
When working with solutions of MRTX-EX185 (formic) or in situations where aerosols may be

generated, the following PPE is essential:

Eye and Face Protection: Chemical safety goggles are required. A face shield should be

worn in addition to goggles when there is a splash hazard.

Hand Protection: Acid-resistant gloves (nitrile, neoprene, or PVC) are mandatory.[3] Ensure

gloves are regularly inspected for signs of degradation or puncture.

Body Protection: Wear a chemically resistant lab coat or apron over a long-sleeved shirt and

long pants.[3]
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Respiratory Protection: Work should be conducted in a certified chemical fume hood. If a

fume hood is not available, a respirator with an appropriate acid gas cartridge is required.[4]

Emergency and Spill Response
In the event of a spill, all non-essential personnel should evacuate the area. Only trained and

properly equipped individuals should perform the cleanup.

Full Chemical Protective Suit: Depending on the size and nature of the spill, a full chemical

protective suit may be necessary.

Self-Contained Breathing Apparatus (SCBA): For large spills or in poorly ventilated areas, an

SCBA is required to protect against high concentrations of formic acid vapors.[4][5]

Experimental Protocols: Spill Cleanup Procedure
In the event of a spill of MRTX-EX185 (formic), follow these steps:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area

and ensure the area is well-ventilated.

Don Appropriate PPE: Before entering the spill area, don the appropriate PPE as outlined in

the "Emergency and Spill Response" section.

Contain the Spill: For liquid spills, use an absorbent material such as sand, diatomaceous

earth, or a universal binding agent to contain the spill.[4] For solid spills, carefully sweep or

scoop the material, avoiding the creation of dust.

Neutralize (for formic acid spills): Cover the spill with dry lime, sodium bicarbonate, or soda

ash to neutralize the formic acid.[2]

Collect and Dispose: Place the absorbed and neutralized material into a sealed,

appropriately labeled container for hazardous waste disposal.[2][4]

Decontaminate: Clean the spill area thoroughly with soap and water.

Waste Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste

in accordance with local, state, and federal regulations.[2]
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PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling MRTX-EX185 (formic).

Hazard Assessment

Routine Handling

Required PPE

Start: Handling MRTX-EX185 (formic) Assess Task and Potential Exposure Spill or Emergency?

Handling Solid?

No

Emergency PPE:
- Full Chemical Suit

- SCBA

Yes

Working with Solution / Aerosol Risk?No

Base PPE:
- Safety Goggles

- Acid-Resistant Gloves
- Lab Coat

Yes
No

Enhanced PPE:
- Chemical Goggles

- Face Shield (if splash risk)
- Chemical Resistant Lab Coat

- Fume Hood or Respirator

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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